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3-(4-Fluorophenyl)pentanedioic acid, also known as 3-(4-fluorophenyl)glutaric acid, belongs
to a class of substituted dicarboxylic acids. The introduction of fluorine into organic molecules is
a cornerstone of modern medicinal chemistry, often imparting desirable properties such as
enhanced metabolic stability, increased binding affinity, and improved bioavailability. This guide
delves into the specific molecular characteristics of the title compound, providing the
foundational knowledge necessary for its application as a versatile chemical intermediate and
building block.

Part 1: Physicochemical and Spectroscopic Profile

A precise understanding of a molecule's physical and spectroscopic properties is fundamental
to its application. These characteristics not only confirm its identity and purity but also offer
profound insights into its structural and electronic nature.

Key Physicochemical Properties

The essential properties of 3-(4-Fluorophenyl)pentanedioic acid are summarized below.
These data are critical for handling, storage, and experimental design.
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Property Value Source(s)
CAS Number 3449-63-6 [11[2][3]
Molecular Formula C11H11FO4 [3]
Molecular Weight 226.2 g/mol [31[4]
Appearance White Solid [5]

Melting Point 144-147 °C [1][3]
Density 1.362 g/cm3 [3]

Boiling Point 360.6°C at 760 mmHg [3]

Flash Point 171.9°C [3]

3-(4-fluorophenyl)glutaric acid,
Synonyms Pentanedioic acid, 3-(4- [3]
fluorophenyl)-

Spectroscopic Elucidation of the Molecular Structure

Spectroscopic data provides an unambiguous fingerprint of a molecule's atomic connectivity
and chemical environment. The *H-NMR spectrum is particularly informative for confirming the
structure of 3-(4-Fluorophenyl)pentanedioic acid.

H-NMR Spectroscopy: The proton NMR spectrum serves to map the hydrogen environments
within the molecule. A published spectrum in DMSO-ds shows the following key signals:

e 0 12.1 (2H, br s): This broad singlet corresponds to the two acidic protons of the carboxylic
acid groups. Its broadness is characteristic of protons undergoing chemical exchange.[1]

e 0 7.22-7.40 (2H, m) & 7.00-7.20 (2H, m): These two multiplets represent the four protons on
the 4-fluorophenyl ring. The fluorine substituent creates a complex splitting pattern, typical of
an AA'BB' system, confirming the para-substitution.[1]

e 0 3.20-3.56 (1H, m): This multiplet is attributed to the single proton at the C3 position (the
methine proton), which is coupled to the four adjacent methylene protons.[1]
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0 2.64 (2H, dd) & 2.48 (2H, dd): These two signals, appearing as doublets of doublets,
correspond to the four methylene protons (C2 and C4) of the glutaric acid backbone. The
diastereotopic nature of these protons, adjacent to the C3 chiral center, results in their
distinct chemical shifts and complex coupling patterns.[1]

Part 2: Molecular Architecture and Stereochemistry

The arrangement of atoms in three-dimensional space dictates the molecule's function. The

structure of 3-(4-Fluorophenyl)pentanedioic acid contains several features of chemical and

potential biological interest.

Caption: 2D structure of 3-(4-Fluorophenyl)pentanedioic acid.

Core Structural Features

Glutaric Acid Backbone: The five-carbon dicarboxylic acid chain provides a flexible scaffold.
The two carboxylic acid groups are key functional handles for derivatization, such as forming
amides or esters, and are crucial for potential interactions with biological targets.

4-Fluorophenyl Substituent: The planar phenyl ring introduces rigidity. The para-positioned
fluorine atom significantly alters the electronic properties of the ring. Due to its high
electronegativity, fluorine exerts a strong electron-withdrawing inductive effect, while
simultaneously having a weak electron-donating resonance effect. This electronic modulation
can influence the molecule's pKa and its ability to participate in 1t-stacking or halogen
bonding interactions.

Chiral Center: The C3 carbon is a stereocenter, bonded to four different groups (a hydrogen,
the 4-fluorophenyl ring, and two carboxymethyl groups). Consequently, the molecule exists
as a pair of enantiomers, (R)-3-(4-Fluorophenyl)pentanedioic acid and (S)-3-(4-
Fluorophenyl)pentanedioic acid. This is a critical consideration in drug development, as
different enantiomers of a chiral molecule often exhibit vastly different pharmacological and
toxicological profiles.

Part 3: Synthesis Protocol and Mechanistic
Rationale
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The reliable synthesis of this molecule is paramount for its use in research and development.
The following protocol, adapted from established methods, outlines a high-yield pathway.[1]

Step-by-Step Synthesis Workflow

1. Add Hz0 and conc. HCI Cool and extract ) _ Workup_ Wash organic phase with) Evaporate sorvent |—Ruification Crystallze f
2. Hea to reflux with Ethyl Acetate H20 and brine, then dry SEIZHDEEL Ethyl Acetate / Hexane,

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(4-Fluorophenyl)pentanedioic acid.

Protocol Details and Causality

e Saponification/Hydrolysis: The starting material, 2-(4-Fluorophenyl)-1,1,3-
trimethoxycarbonylpropane, is treated with aqueous sodium hydroxide in methanol.[1]

o Rationale: NaOH is a strong base that catalyzes the hydrolysis (saponification) of the
three methyl ester groups to their corresponding carboxylate salts (sodium carboxylates).
Methanol serves as a co-solvent to ensure miscibility of the organic starting material and
the aqueous base. Stirring for 12 hours ensures the reaction proceeds to completion.

 Acidification and Decarboxylation: After removing the methanol, concentrated hydrochloric
acid is added, and the mixture is heated to reflux.[1]

o Rationale: HCl is a strong acid that serves two purposes. First, it protonates the
carboxylate salts to form the free carboxylic acids. Second, the starting material is a gem-
dicarboxylate (a malonic ester derivative), which, upon hydrolysis and heating in acidic
conditions, readily undergoes decarboxylation (loss of CO2) to yield the final pentanedioic
acid structure.

o Extraction and Workup: The product is extracted from the aqueous solution using ethyl
acetate. The organic layer is then washed and dried.[1]

o Rationale: Ethyl acetate is a water-immiscible organic solvent in which the desired product
is soluble, allowing for its separation from the water-soluble inorganic salts (like NacCl).
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Washing with water and brine removes any remaining acid and inorganic impurities.
Drying over an anhydrous salt like sodium sulfate removes residual water.

 Purification: The crude product is purified by crystallization from ethyl acetate and hexane.[1]

o Rationale: Crystallization is an effective technique for purifying solid compounds. The
product is dissolved in a minimal amount of a hot solvent in which it is soluble (ethyl
acetate) and then a solvent in which it is insoluble (hexane) is added to induce
precipitation of the pure compound as the solution cools, leaving impurities behind in the
solvent.

Part 4: Relevance in Medicinal and Materials
Chemistry

While direct biological activity data for 3-(4-Fluorophenyl)pentanedioic acid is not widely
published, the structural motif is highly relevant. Its analogs are known intermediates in the
synthesis of significant pharmaceutical agents and advanced materials.

e Analog to Baclofen Intermediate: The chloro-analog, 3-(4-chlorophenyl)pentanedioic acid, is
a well-established intermediate in the synthesis of Baclofen, a muscle relaxant used to treat
spasticity.[6][7] This highlights the potential of the fluoro-derivative as a building block for
creating novel GABA analogs, where the fluorine atom could modulate the drug's activity or
pharmacokinetic profile.

» Role of Fluorophenyl Groups in Bioactive Molecules: The inclusion of a fluorophenyl moiety
is a common strategy in modern drug design. For instance, various compounds containing
this group have been investigated for their anticancer properties and as kinase inhibitors.[8]
[9][10] The unique electronic nature of the C-F bond can lead to stronger and more selective
interactions with protein targets.

» Scaffold for Coordination Polymers: Dicarboxylic acids are excellent ligands for constructing
metal-organic frameworks (MOFs) and coordination polymers. The chloro-analog has been
used to synthesize zinc(ll) coordination polymers, which have applications in gas separation,
catalysis, and fluorescence.[7] The fluoro-analog provides a similar scaffold with subtly
different electronic properties, offering opportunities to create novel materials with tailored
characteristics.
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Conclusion

3-(4-Fluorophenyl)pentanedioic acid is a precisely defined chemical entity whose molecular
structure has been confirmed by comprehensive spectroscopic analysis. Its architecture,
featuring a flexible dicarboxylic acid backbone, a chiral center, and an electronically-modified
aromatic ring, makes it a valuable and versatile building block. The established, high-yield
synthesis protocol ensures its accessibility for research. By drawing parallels with its chloro-
analog, a key pharmaceutical intermediate, and considering the broader role of fluorination in
medicinal chemistry, this guide establishes 3-(4-Fluorophenyl)pentanedioic acid as a
compound of significant interest for professionals in drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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